3-Butynyl Methanethiosulfonate
Overview
Description
3-Butynyl Methanethiosulfonate (3-BMS) is an organosulfur compound used in various scientific research applications. It is a colorless liquid with a pungent odor, and it is highly soluble in both water and organic solvents. 3-BMS is a derivative of thiosulfonic acid, and it is used in a variety of lab experiments and research applications.
Scientific Research Applications
3-Butynyl Methanethiosulfonate is used in a variety of scientific research applications. It is used in biochemistry, organic chemistry, and inorganic chemistry. It is also used for the synthesis of other sulfur compounds, such as thiols and thioesters. It is used as a reagent for the synthesis of biologically active compounds, such as peptides and proteins. 3-Butynyl Methanethiosulfonate is also used in the study of enzyme kinetics and metabolic pathways.
Mechanism Of Action
3-Butynyl Methanethiosulfonate acts as a thiolating agent, which means it is used to introduce sulfur atoms into organic molecules. It reacts with nucleophiles, such as amines and alcohols, to form thioethers and thiol esters. This reaction is important in the synthesis of biologically active compounds, such as peptides and proteins.
Biochemical and Physiological Effects
3-Butynyl Methanethiosulfonate has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as proteases and phosphatases. It has also been shown to have anti-inflammatory and anti-cancer properties. In addition, it has been shown to modulate the activity of G-protein coupled receptors, which are important for cell signaling.
Advantages And Limitations For Lab Experiments
3-Butynyl Methanethiosulfonate has several advantages for lab experiments. It is relatively easy to synthesize, and it is highly soluble in both water and organic solvents. It is also relatively stable and has a low vapor pressure. However, it is also toxic and volatile, and it should be handled with care.
Future Directions
There are a number of potential future directions for 3-Butynyl Methanethiosulfonate research. It could be used in the synthesis of peptides and proteins with improved pharmacological properties. It could also be used in the development of new drugs or drug delivery systems. Additionally, it could be used to study enzyme kinetics and metabolic pathways. Finally, it could be used to develop new methods for the synthesis of sulfur compounds.
Synthesis Methods
3-Butynyl Methanethiosulfonate is synthesized in a two-step process. First, an alkylation reaction is performed on methanesulfonic acid with butyl bromide. The resulting product is then reacted with sodium sulfide to form 3-Butynyl Methanethiosulfonate. The process is relatively simple and cost-effective, making it a popular choice for research applications.
properties
IUPAC Name |
4-methylsulfonylsulfanylbut-1-yne |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8O2S2/c1-3-4-5-8-9(2,6)7/h1H,4-5H2,2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJKFQNLAZCMRTN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)SCCC#C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00652503 |
Source
|
| Record name | S-But-3-yn-1-yl methanesulfonothioate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00652503 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Butynyl Methanethiosulfonate | |
CAS RN |
1170318-61-2 |
Source
|
| Record name | S-But-3-yn-1-yl methanesulfonothioate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00652503 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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